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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensitivity of two primary explosives: silver
picrate and lead picrate. As metal salts of picric acid, both compounds are known for their high

energy content and susceptibility to initiation.[1] This document summarizes available

experimental data on their sensitivity to impact, friction, and thermal stimuli, outlines the

methodologies used for these assessments, and presents a generalized decomposition

pathway.

Quantitative Data Summary
Direct quantitative comparison of silver picrate and lead picrate is challenging due to the

limited availability of numerical sensitivity data for silver picrate under standardized testing

conditions. The following table summarizes the available data.
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Parameter Silver Picrate Lead Picrate

Impact Sensitivity
High sensitivity to shock,

especially when dry.[2][3][4]
High strike sensitivity.[5][6]

Friction Sensitivity
High sensitivity to friction when

dry.[2][3][4]

Low friction sensitivity when

hydrated due to the presence

of crystalline water; high

sensitivity when anhydrous.[5]

[6]

Thermal Stability

Flammable solid; explodes

upon exposure to heat when

dry.[3]

Ignition Temperature: 270.75–

327.15 °C (543.9–600.3 K).[5]

[7]

Detailed Sensitivity Analysis
Impact Sensitivity: Both silver picrate and lead picrate are highly sensitive to impact. Lead

picrate has been consistently described as having high strike sensitivity in drop hammer tests.

[5] While specific quantitative values are not readily available in the literature, it is recognized

as a primary explosive that can be readily initiated by shock.[6][7] Similarly, dry silver picrate
is known to be extremely sensitive to shock.[3][4] To mitigate this, it is commonly stored and

handled as a wetted paste, typically with at least 30% water content, which significantly

reduces its sensitivity.[2][4]

Friction Sensitivity: The friction sensitivity of these two compounds presents a notable point of

contrast, largely influenced by hydration. Dry silver picrate is reported to be sensitive to

friction, making it hazardous to handle in an anhydrous state.[3][4] Conversely, lead picrate

often contains crystalline water, which imparts it with a relatively low friction sensitivity.[5] This

property can be misleading, as anhydrous lead picrate is extremely sensitive to friction. The

presence of water molecules in the crystal lattice is thought to absorb some of the frictional

energy, thus requiring a greater stimulus for initiation.

Thermal Stability: Lead picrate exhibits a lower thermal stability than picric acid, with a reported

ignition temperature range of 270.75–327.15 °C.[5][7] The decomposition of lead picrate occurs

at lower temperatures than picric acid.[5] Silver picrate is also thermally sensitive and is

considered a flammable solid that poses an explosion risk when heated, particularly in a dry
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state.[3] The decomposition of metal picrates is influenced by the central metal ion, which

affects the bond energies within the molecule and, consequently, its stability.[8]

Experimental Protocols
The sensitivity of energetic materials is determined through standardized experimental

procedures. The following are descriptions of the common methods used to assess impact and

friction sensitivity.

Impact Sensitivity Testing (Drop-Weight Method): This method is used to determine the impact

energy required to cause an explosion of a test sample. A common apparatus is the

"Fallhammer," where a known weight is dropped from varying heights onto a sample of the

material. The procedure often follows the Bruceton "up-and-down" method, where the drop

height is adjusted based on the outcome of the previous test (explosion or no explosion). The

results are statistically analyzed to determine the drop height at which there is a 50%

probability of initiation (H₅₀). This value, combined with the mass of the weight, is used to

calculate the impact energy in Joules.

Friction Sensitivity Testing (BAM Friction Apparatus): The BAM (Bundesanstalt für

Materialprüfung) friction tester is a standard instrument for assessing sensitivity to frictional

stimuli.[9] The apparatus consists of a fixed porcelain peg and a moving porcelain plate,

between which a small sample of the explosive is placed.[9] A weighted lever arm applies a

specific load to the peg. An electric motor then moves the porcelain plate back and forth once

over a set distance. The test is performed with increasing loads until an initiation (e.g., spark,

sound, or explosion) is observed. The result is often reported as the load in Newtons (N) at

which initiation occurs in a certain number of trials.[10][11]

Logical and Workflow Diagrams
The diagrams below illustrate a generalized experimental workflow for sensitivity testing and

the logical progression of the decomposition of a heavy metal picrate.
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Generalized workflow for impact and friction sensitivity testing.
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Generalized decomposition pathway for heavy metal picrates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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